Cas no 1448045-52-0 (5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product name: 5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 1448045-52-0
• MF: C₁₈H₂₀N₂O₇S₂
• MW: 440.490602493286
• CID: 6479782

5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• 5-[4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]sulfonyl-3-methyl-1,3-benzoxazol-2-one

• Inchi： 1S/C18H20N2O7S2/c1-19-16-11-15(4-5-17(16)27-18(19)21)29(24,25)20-8-6-14(7-9-20)28(22,23)12-13-3-2-10-26-13/h2-5,10-11,14H,6-9,12H2,1H3
• InChI Key： UMNXDLNOKOQEAV-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(N3CCC(S(CC4=CC=CO4)(=O)=O)CC3)(=O)=O)C=C2N(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one

5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 1448045-52-0): A Comprehensive Overview

5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 1448045-52-0) is a specialized organic compound with a unique molecular structure that combines a furan-2-yl moiety, a methanesulfonylpiperidine group, and a benzoxazolone core. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials.

The molecular structure of 5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one features several pharmacologically relevant functional groups. The furan ring is known for its electron-rich properties, while the sulfonylpiperidine moiety contributes to the compound's stability and potential biological activity. The benzoxazolone component is particularly interesting to researchers studying enzyme inhibition and receptor modulation.

Recent studies have explored the potential of CAS 1448045-52-0 in various therapeutic areas. Its structural features suggest possible applications in neurological disorders, inflammation modulation, and metabolic diseases. The compound's sulfonyl groups and heterocyclic systems make it a candidate for further investigation in medicinal chemistry programs targeting specific biological pathways.

From a synthetic chemistry perspective, 5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one represents an interesting challenge for organic chemists. The convergent synthesis typically involves multiple steps, including sulfonylation reactions, piperidine functionalization, and benzoxazolone formation. Researchers have developed optimized protocols to improve the yield and purity of this compound, which is crucial for its potential applications in drug discovery.

The physicochemical properties of CAS 1448045-52-0 make it suitable for various formulation approaches. Its moderate solubility in organic solvents and specific hydrogen-bonding capabilities are particularly noteworthy. These characteristics are important considerations for pharmaceutical scientists evaluating the compound's drug-like properties and potential for further development.

In the context of current research trends, 5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one aligns with the growing interest in sulfonamide-containing compounds and heterocyclic scaffolds in medicinal chemistry. The compound's structural features are being investigated for their potential to interact with various biological targets, including enzymes and receptors involved in disease processes.

Quality control and analytical characterization of CAS 1448045-52-0 typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound's purity and structural integrity, which are essential for research applications and potential therapeutic development.

The stability profile of 5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one under various conditions has been the subject of several studies. Researchers have examined its behavior under different temperature, pH, and light exposure conditions to determine optimal storage and handling protocols. These investigations are crucial for maintaining the compound's integrity during research and potential formulation processes.

From a commercial perspective, CAS 1448045-52-0 is primarily available as a research chemical from specialized suppliers. The compound is typically offered in milligram to gram quantities, with purity levels ranging from 95% to 98% or higher for more demanding applications. Researchers should verify the certificate of analysis when procuring this material for critical studies.

Future research directions for 5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one may include structure-activity relationship studies, formulation optimization, and investigation of its potential biological activities. The compound's unique structural features continue to make it an interesting subject for academic and industrial research in pharmaceutical sciences and related fields.

Safety considerations for handling CAS 1448045-52-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment and work in well-ventilated areas when handling this material. Material safety data sheets should be consulted for specific handling and disposal guidelines.

The patent landscape surrounding 5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one and related compounds is evolving, with several applications covering synthetic methods and potential therapeutic uses. Researchers interested in commercial applications of this compound should conduct thorough intellectual property due diligence before initiating development programs.

In conclusion, 5-({4-(furan-2-yl)methanesulfonylpiperidin-1-yl}sulfonyl)-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 1448045-52-0) represents an intriguing compound with potential applications across multiple scientific disciplines. Its unique combination of structural features continues to attract research interest, particularly in the pharmaceutical sector where novel molecular scaffolds are constantly sought for drug discovery programs.